Cas no 61546-04-1 (1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride)

• Product Name: 1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride
• CAS No: 61546-04-1
• MF: C₂₁H₄₃ClN₂
• MW: 359.03252530098
• CID: 475412
• PubChem ID: 71394759
• Update Time: 2025-04-19

1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride
• 1-ethyl-3-hexadecyl-1,2-dihydroimidazol-1-ium,chloride
• DTXSID90816430
• 61546-04-1
• 1-Ethyl-3-hexadecyl-2,3-dihydro-1H-imidazol-1-ium chloride

• Inchi： 1S/C21H42N2.ClH/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-20-19-22(4-2)21-23;/h19-20H,3-18,21H2,1-2H3;1H
• InChI Key： NSNDKMBITSHRLZ-UHFFFAOYSA-N
• SMILES： [Cl-].[NH+]1(C=CN(CCCCCCCCCCCCCCCC)C1)CC

Computed Properties

• Exact Mass: 314.9751
• Monoisotopic Mass: 358.3114771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 9.14